molecular formula C11H24N2O2 B8327849 rac-tert-Butyl (1-amino-2-methylpentan-2-yl)carbamate

rac-tert-Butyl (1-amino-2-methylpentan-2-yl)carbamate

Cat. No.: B8327849
M. Wt: 216.32 g/mol
InChI Key: UIPGQYPLCLBMBU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Rac-tert-Butyl (1-amino-2-methylpentan-2-yl)carbamate is a useful research compound. Its molecular formula is C11H24N2O2 and its molecular weight is 216.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H24N2O2

Molecular Weight

216.32 g/mol

IUPAC Name

tert-butyl N-(1-amino-2-methylpentan-2-yl)carbamate

InChI

InChI=1S/C11H24N2O2/c1-6-7-11(5,8-12)13-9(14)15-10(2,3)4/h6-8,12H2,1-5H3,(H,13,14)

InChI Key

UIPGQYPLCLBMBU-UHFFFAOYSA-N

Canonical SMILES

CCCC(C)(CN)NC(=O)OC(C)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

61.0 g (212.98 mmol) of rac-tert-butyl (2-cyanopentan-2-yl)carbamate-2-methylpropan-2-ol from Example 151A were dissolved in 618 ml of 7 N ammoniacal methanol and admixed under argon with 66 g of Raney nickel (50% aqueous slurry). Subsequently, the reaction mixture was hydrogenated in an autoclave at 20-30 bar overnight. The reaction mixture was filtered through Celite, rinsed well with methanol and concentrated. 43.70 g (95% of theory) of the target compound were obtained.
Name
rac-tert-butyl (2-cyanopentan-2-yl)carbamate 2-methylpropan-2-ol
Quantity
61 g
Type
reactant
Reaction Step One
Quantity
618 mL
Type
solvent
Reaction Step One
Quantity
66 g
Type
catalyst
Reaction Step Two

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